2-((3,4-Dichlorobenzyl)sulfanyl)-N-isopropyl-5-methoxy-4-pyrimidinamine
Description
2-((3,4-Dichlorobenzyl)sulfanyl)-N-isopropyl-5-methoxy-4-pyrimidinamine, commonly referred to as DCBSIPM, is a synthetic compound used in scientific research. DCBSIPM is a derivative of the pyrimidine family of molecules, which are nitrogen-containing heterocyclic compounds. DCBSIPM has been studied extensively for its potential applications in various fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Medicine
In the medical field, thiazole derivatives, which share a structural similarity with the compound , have been explored for their potential as antimicrobial, antifungal, and antitumor agents . The compound’s structural features may contribute to its interaction with biological targets, potentially leading to the development of new therapeutic agents.
Agriculture
Thiazole compounds have been utilized in agriculture for their fungicidal and bactericidal properties . The dichlorobenzyl group in the compound could be investigated for its efficacy in protecting crops from microbial infections, thereby enhancing yield and quality.
Material Science
The compound’s molecular structure, featuring a dichlorobenzyl group, may be of interest in material science for the development of new polymers or coatings that require specific chemical properties such as increased resistance to degradation or environmental resilience .
Environmental Science
Compounds with dichlorobenzyl groups have been studied for their potential use in environmental remediation, such as the detoxification of pollutants or heavy metals from water and soil . The compound could be part of research into novel methods for cleaning up environmental contaminants.
Biochemistry
In biochemistry, the compound’s ability to interact with various enzymes and receptors could be pivotal. It may serve as a starting point for the synthesis of biochemical tools or probes to study and manipulate biological systems .
Pharmacology
The pharmacological applications of thiazole derivatives are vast, ranging from antihypertensive to neuroprotective effects . The compound could be investigated for its pharmacokinetic properties and therapeutic potential in various diseases.
properties
IUPAC Name |
2-[(3,4-dichlorophenyl)methylsulfanyl]-5-methoxy-N-propan-2-ylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17Cl2N3OS/c1-9(2)19-14-13(21-3)7-18-15(20-14)22-8-10-4-5-11(16)12(17)6-10/h4-7,9H,8H2,1-3H3,(H,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGZRSUTTAIRES-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=NC(=NC=C1OC)SCC2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17Cl2N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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